N-(2-chloro-5-(trifluoromethyl)phenyl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide

• IUPAC Name: N-[2-chloro-5-(trifluoromethyl)phenyl]-4-(2,5-dioxopyrrolidin-1-yl)benzamide
• InChI: InChI=1S/C18H12ClF3N2O3/c19-13-6-3-11(18(20,21)22)9-14(13)23-17(27)10-1-4-12(5-2-10)24-15(25)7-8-16(24)26/h1-6,9H,7-8H2,(H,23,27)
• InChI Key: WYYQJATXPIBXQO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)C2=CC=C(C=C2)C(=O)NC3=C(C=CC(=C3)C(F)(F)F)Cl
• Molecular Formula: C18H12ClF3N2O3
• Molecular Weight: 396.7 g/mol

Description

N-(2-chloro-5-(trifluoromethyl)phenyl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide is a compound that has gained significant attention in the field of scientific research due to its potential applications in various areas such as cancer treatment, inflammation, and neurodegenerative diseases.

Scientific Research Applications

Synthesis and Characterization

• Nonaqueous Capillary Electrophoresis : Lei Ye et al. (2012) developed a nonaqueous capillary electrophoretic separation method for imatinib mesylate and related substances, including N-(2-chloro-5-(trifluoromethyl)phenyl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide. This method shows promise for quality control in pharmaceutical analysis due to its simplicity, effectiveness, and low cost (Ye et al., 2012).

• Metal-assisted Electrocyclic Reaction : Pal et al. (2000) discovered that the compound undergoes an electrocyclic rearrangement in reaction with cis-Ru(phen)2Cl2, providing insights into novel synthetic pathways and structural transformations in organometallic chemistry (Pal et al., 2000).

Antipathogenic Activity

• Antibacterial and Antifungal Properties : Carmen Limban et al. (2011) synthesized and characterized a number of acylthioureas related to N-(2-chloro-5-(trifluoromethyl)phenyl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide, demonstrating significant anti-pathogenic activity, particularly against biofilm-forming bacteria like Pseudomonas aeruginosa and Staphylococcus aureus. This suggests potential for the development of new antimicrobial agents with antibiofilm properties (Limban et al., 2011).

Chemical Properties and Applications

• Synthesis of Organosoluble Polyimides : J. Liu et al. (2002) conducted research on the synthesis and characterization of organosoluble polyimides with trifluoromethyl-substituted benzene in the side chain. These polyimides exhibited good solubility in strong organic solvents, indicating their potential application in high-performance materials (Liu et al., 2002).

• Ultrasound Assisted Synthesis of Anti-Tubercular Scaffold : Urja D. Nimbalkar et al. (2018) reported the ultrasound-assisted synthesis of novel derivatives with significant in vitro anti-tubercular activity, highlighting a green chemistry approach to drug discovery against Mycobacterium tuberculosis (Nimbalkar et al., 2018).